Cas no 100047-56-1 (5-Bromo-3-methylpyrazin-2-ol)

• Product Name: 5-Bromo-3-methylpyrazin-2-ol
• CAS No: 100047-56-1
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD24447925
• CID: 1029401
• PubChem ID: 20528957
• Update Time: 2025-04-20

5-Bromo-3-methylpyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylpyrazin-2-ol
• 2(1H)-Pyrazinone, 5-bromo-3-methyl-
• 5-bromo-3-methyl-1H-pyrazin-2-one
• 5-Bromo-3-methyl-2(1H)-pyrazinone
• AK136185
• 2(1H)-Pyrazinone, 5-bromo-3-methyl
• RNHAEGVBHQSLFS-UHFFFAOYSA-N
• 2-hydroxy-3-methyl-5-bromopyrazine
• 5-Bromo-3-methylpyrazin-2(1H)-one
• 5-BroMo-2-hydroxy-3-Methyl pyrazine
• FCH3467008
• AB85718
• SY108685
• AX8256625
• ST24044476
• SCHEMBL2553390
• A897655
• BCP29327
• CS-W007103
• F13810
• 5-Bromo-2-Hydroxy-3-Methylpyrazine
• SCHEMBL16631954
• AKOS022171697
• DS-5310
• 100047-56-1
• DTXSID10608399
• DB-368504
• Y10499
• MFCD22548397

• MDL： MFCD24447925
• Inchi： 1S/C5H5BrN2O/c1-3-5(9)7-2-4(6)8-3/h2H,1H3,(H,7,9)
• InChI Key： RNHAEGVBHQSLFS-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C)=N1)=O

Computed Properties

• Exact Mass: 187.95855
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.2

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 41.46

5-Bromo-3-methylpyrazin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines